
An In-depth Technical Guide to Cy3.5
Fluorescent Dye

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest

Compound Name: Cy3.5

Cat. No.: B12378127

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the Cyanine 3.5 (Cy3.5) fluorescent dye, a

prominent member of the cyanine family. Known for its bright orange-red fluorescence, high

molar extinction coefficient, and good quantum yield, Cy3.5 is a versatile tool in various life

science applications. This document details its core properties, chemical structure, and

established experimental protocols for its use in biomolecule labeling and fluorescence

imaging.

Core Properties and Structure
Cy3.5 is a synthetic organic fluorophore characterized by a polymethine chain connecting two

nitrogen-containing heterocyclic rings, specifically benzoindole in the case of Cy3.5.[1][2] This

conjugated system is the basis of its fluorescent properties. The dye is frequently utilized in a

reactive form, such as an N-hydroxysuccinimide (NHS) ester, which allows for covalent

attachment to biomolecules.[3][4][5]
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Conceptual structure of a reactive Cy3.5 dye.

Photophysical & Chemical Properties
The spectral characteristics of Cy3.5 make it compatible with common laser lines (e.g., 561 nm

or 594 nm) and filter sets for red fluorophores like Texas Red.[6][7] Key quantitative properties

are summarized below.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Experimental Protocols
Cy3.5 is widely used for covalently labeling proteins, antibodies, and nucleic acids.[3][11] The

most common conjugation chemistry involves the reaction of a Cy3.5 NHS ester with primary
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amines on the target biomolecule.

Protocol 1: Covalent Labeling of Proteins with Cy3.5
NHS Ester
This protocol outlines a general procedure for labeling primary amines (e.g., on lysine residues)

of a protein with Cy3.5 NHS ester.

Principle: The N-hydroxysuccinimide (NHS) ester functional group reacts with primary amines

in a mild basic environment (pH 8.3-8.5) to form a stable, covalent amide bond.[12]

Materials Required:

Protein of interest in an amine-free buffer (e.g., PBS, HEPES).

Cy3.5 NHS ester.

Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

1 M Sodium bicarbonate buffer, pH 8.3.

Purification column (e.g., gel filtration, such as a Sephadex G-25 column).

Quenching buffer (optional, e.g., 1 M Tris-HCl, pH 8.0).
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Workflow for labeling proteins with Cy3.5 NHS ester.[6]

Detailed Methodology:

Protein Preparation:

Prepare the protein solution at a concentration of 2-10 mg/mL in an amine-free buffer

(e.g., PBS).[13]

Add 1/10th volume of 1 M sodium bicarbonate to the protein solution to adjust the final pH

to ~8.3.[13]

Dye Preparation:

Allow the vial of Cy3.5 NHS ester to warm to room temperature before opening.

Prepare a 10 mM stock solution of the dye by dissolving it in anhydrous DMSO or DMF.

This solution should be prepared fresh.[6][10]

Conjugation Reaction:

Add the reactive dye solution to the protein solution while gently vortexing. A typical

starting molar ratio of dye to protein is 10:1 to 15:1, though this may require optimization.

[6][10] The volume of organic solvent should not exceed 10% of the total reaction volume

to prevent protein precipitation.[10]

Incubate the reaction for 1-2 hours at room temperature, protected from light.[6][13]

Purification:

To stop the reaction, you can optionally add a quenching buffer to a final concentration of

50-100 mM.[10]

Separate the labeled protein from the unreacted dye using a gel filtration column or by

dialysis against an appropriate buffer (e.g., PBS).[10][12] The labeled protein will typically

elute or be retained first.

Characterization (Degree of Labeling):
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Measure the absorbance of the purified conjugate at 280 nm (for protein) and ~591 nm

(for Cy3.5).[10]

The degree of labeling (DOL) can be calculated using the Beer-Lambert law, after

correcting the A280 reading for the dye's absorbance at that wavelength (Correction

Factor, CF280 ≈ 0.22).[5]

Protocol 2: Indirect Immunofluorescence Staining
This protocol describes a standard procedure for using a Cy3.5-conjugated secondary antibody

to visualize a target protein in fixed cells.

Principle: An unlabeled primary antibody first binds specifically to the target antigen within the

cell. Then, a secondary antibody conjugated with Cy3.5, which is directed against the host

species of the primary antibody, is used for fluorescent detection.

Materials Required:

Cells cultured on coverslips.

Phosphate-Buffered Saline (PBS).

Fixation Buffer (e.g., 4% paraformaldehyde in PBS).

Permeabilization Buffer (e.g., 0.1% Triton X-100 in PBS).

Blocking Buffer (e.g., 5% normal goat serum in PBS).

Primary antibody specific to the target protein.

Cy3.5-conjugated secondary antibody.

Antifade mounting medium.
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Workflow for indirect immunofluorescence staining.[6]

Detailed Methodology:

Cell Fixation: Fix cells with 4% paraformaldehyde in PBS for 15 minutes at room

temperature.[6]

Washing: Wash the cells three times with PBS.[6]

Permeabilization: If the target protein is intracellular, permeabilize the cells with 0.1% Triton

X-100 in PBS for 10-15 minutes.[6]

Blocking: Incubate the cells with blocking buffer for 1 hour at room temperature to minimize

non-specific antibody binding.[6]

Primary Antibody Incubation: Incubate with the primary antibody, diluted in blocking buffer,

for 1-2 hours at room temperature or overnight at 4°C.[6]

Washing: Wash the cells three times with PBS.[6]

Secondary Antibody Incubation: Incubate with the Cy3.5-conjugated secondary antibody,

diluted in blocking buffer, for 1 hour at room temperature, protected from light.[6]

Final Washes: Wash the cells three times with PBS, ensuring protection from light.[6]
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Mounting: Mount the coverslips onto microscope slides using an antifade mounting medium.

[6]

Imaging: Visualize the stained cells using a fluorescence microscope equipped with

appropriate filter sets for Cy3.5 (e.g., TRITC or Texas Red filters).[6][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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